Cas no 2411271-42-4 ([3-(4-Ethylphenyl)piperidin-1-yl]-(oxiran-2-yl)methanone)

• Product Name: [3-(4-Ethylphenyl)piperidin-1-yl]-(oxiran-2-yl)methanone
• CAS No: 2411271-42-4
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 6219909
• PubChem ID: 154880120
• Update Time: 2025-10-28

[3-(4-Ethylphenyl)piperidin-1-yl]-(oxiran-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Z3687606049
• 2411271-42-4
• [3-(4-Ethylphenyl)piperidin-1-yl]-(oxiran-2-yl)methanone
• EN300-7560613
• 3-(4-ethylphenyl)-1-(oxirane-2-carbonyl)piperidine

• Inchi： 1S/C16H21NO2/c1-2-12-5-7-13(8-6-12)14-4-3-9-17(10-14)16(18)15-11-19-15/h5-8,14-15H,2-4,9-11H2,1H3
• InChI Key： YLICLFKEVUXDBB-UHFFFAOYSA-N
• SMILES： O1CC1C(N1CCCC(C2C=CC(CC)=CC=2)C1)=O

Computed Properties

• Exact Mass: 259.157228913g/mol
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.8Ų

Additional information on [3-(4-Ethylphenyl)piperidin-1-yl]-(oxiran-2-yl)methanone

Compound CAS No. 2411271-42-4: [3-(4-Ethylphenyl)piperidin-1-yl]-(oxiran-2-yl)methanone

The compound with CAS number 2411271-42-4, commonly referred to as [3-(4-Ethylphenyl)piperidin-1-yl]-(oxiran-2-yl)methanone, is a fascinating molecule with a complex structure and diverse potential applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a piperidine ring and an oxirane (epoxide) group. Its unique structure makes it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the significance of this compound in the field of drug discovery. The piperidine ring is a well-known structural motif in medicinal chemistry, often associated with bioactive properties. The presence of the oxirane group adds another layer of complexity, potentially influencing the compound's reactivity and pharmacokinetic profile. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the development of antiviral and anticancer agents.

The synthesis of [3-(4-Ethylphenyl)piperidin-1-yl]-(oxiran-2-yl)methanone involves a multi-step process that combines organic synthesis techniques. The key steps include the formation of the piperidine ring, followed by substitution reactions to introduce the ethylphenyl and oxirane groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

One of the most intriguing aspects of this compound is its ability to participate in various chemical transformations. For instance, the oxirane group can undergo ring-opening reactions under specific conditions, leading to the formation of derivatives with enhanced functionality. This property has been exploited in the development of novel materials, such as polymers and surfactants, which exhibit improved mechanical and surface properties.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. The 4-Ethylphenyl substituent is believed to play a crucial role in modulating these activities by influencing the compound's lipophilicity and receptor binding affinity. Further research is underway to optimize its bioavailability and efficacy for potential therapeutic applications.

The structural versatility of [3-(4-Ethylphenyl)piperidin-1-yl]-(oxiran-2-yl)methanone also makes it an attractive candidate for use in advanced materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalysis and coordination chemistry. Recent findings indicate that it can serve as an effective chelating agent in asymmetric catalysis, opening new avenues for sustainable chemical synthesis.

From an environmental standpoint, this compound has shown promise in green chemistry applications. Its ability to participate in atom-efficient reactions reduces waste generation during synthesis, aligning with global efforts toward sustainable chemical processes. Researchers are actively investigating its potential as a building block for biodegradable polymers and eco-friendly surfactants.

In conclusion, [3-(4-Ethylphenyl)piperidin-1-y]-(oxiran-2-y)methanone (CAS No. 2411271-42-) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in drug discovery, materials science, and sustainable chemistry. As research continues to unfold, this compound is expected to contribute even more significantly to scientific progress and industrial innovation.